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In-Depth Technical Guide: (E)-5-OAHSA-d17
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (E)-5-OAHSA-d17, a deuterated

lipid standard, and its non-deuterated parent compound, 5-OAHSA. It is intended for

researchers, scientists, and professionals in drug development. This document details the

physicochemical properties, biological significance, and analytical methodologies related to

these compounds. A key focus is placed on the role of 5-OAHSA as a signaling molecule in

metabolic and inflammatory pathways.

Note on Isomerism: The user query specified the (E)-isomer of 5-OAHSA-d17. However, the

available scientific literature and supplier information predominantly refer to the (9Z)-isomer,

which corresponds to the naturally occurring oleic acid constituent. Information regarding the

specific biological activity or distinct properties of the (E)-isomer is not readily available.

Therefore, this guide focuses on the well-characterized (9Z)-5-OAHSA and its deuterated

standard, while acknowledging this isomeric ambiguity.

Physicochemical Properties
(E)-5-OAHSA-d17 is the deuterated form of (E)-5-hydroxy-oleic acid stearic acid, a member of

the fatty acid esters of hydroxy fatty acids (FAHFA) family. The deuterated version serves as an
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ideal internal standard for mass spectrometry-based quantification of the endogenous, non-

deuterated 5-OAHSA.

Property Value Reference

Chemical Name

(9Z)-9-octadecenoic acid, 1-(3-

carboxypropyl-

11,11,12,12,13,13,14,14,15,15

,16,16,17,17,18,18,18-

d17)tetradecyl ester

[1]

CAS Number 2714169-20-5 [1]

Molecular Formula C₃₆H₅₁D₁₇O₄ [1]

Molecular Weight 582.0 g/mol [1]

Purity
≥99% deuterated forms (d1-

d17)
[1]

Formulation A solution in methyl acetate [1]

Storage Temperature -20°C

Biological Significance and Signaling Pathways
5-OAHSA is part of the FAHFA class of lipids, which have emerged as significant endogenous

signaling molecules with anti-diabetic and anti-inflammatory properties. These beneficial effects

are primarily mediated through the activation of G-protein coupled receptor 120 (GPR120), also

known as Free Fatty Acid Receptor 4 (FFAR4).

Anti-Diabetic Effects
The binding of 5-OAHSA to GPR120 on the surface of adipocytes (fat cells) initiates a signaling

cascade that enhances insulin sensitivity. This process is crucial for the proper uptake of

glucose from the bloodstream. The primary pathway for this metabolic effect is through the

Gαq/11 subunit.
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Caption: GPR120-mediated metabolic signaling pathway.

Anti-Inflammatory Effects
In immune cells such as macrophages, 5-OAHSA binding to GPR120 triggers a distinct anti-

inflammatory signaling pathway. This pathway is independent of Gαq/11 and is mediated by β-

arrestin 2. This cascade ultimately inhibits the activity of key pro-inflammatory transcription

factors like NF-κB.
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Caption: GPR120-mediated anti-inflammatory signaling.
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Experimental Protocols: Quantification of 5-OAHSA
using (E)-5-OAHSA-d17
The quantification of 5-OAHSA in biological matrices is typically performed using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). (E)-5-OAHSA-d17 is used as an

internal standard to ensure accuracy and precision by correcting for matrix effects and

variations during sample preparation and analysis.

General Experimental Workflow
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1. Sample Collection
(e.g., Plasma, Adipose Tissue)

2. Spiking with
(E)-5-OAHSA-d17

3. Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

4. Evaporation & Reconstitution

5. LC Separation
(Reversed-Phase C18 column)

6. MS/MS Detection
(MRM mode, Negative Ionization)

7. Data Analysis
(Quantification against standard curve)

Click to download full resolution via product page

Caption: General workflow for 5-OAHSA quantification.
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Detailed Methodologies
1. Sample Preparation and Lipid Extraction:

To a 100 µL aliquot of biological sample (e.g., plasma), add a known amount of (E)-5-
OAHSA-d17 solution in methyl acetate.

Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol (2:1,

v/v).

Vortex the mixture thoroughly and centrifuge to separate the organic and aqueous phases.

Collect the lower organic phase containing the lipids.

Evaporate the solvent under a stream of nitrogen.

Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol) for LC-MS/MS

analysis.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

Gradient: A suitable gradient from high aqueous to high organic mobile phase to elute the

lipids.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in negative mode.
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Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both 5-OAHSA and

(E)-5-OAHSA-d17 would need to be optimized on the specific mass spectrometer being

used.

Typical Performance Characteristics of the Method
Parameter Typical Value

Linearity (R²) > 0.99

Lower Limit of Quantification (LLOQ) 0.5 - 10 ng/mL

Accuracy 85-115% of nominal concentration

Precision (%CV) < 15%

Recovery 80-120%

Conclusion
(E)-5-OAHSA-d17 is an essential tool for the accurate quantification of the biologically active

lipid, 5-OAHSA. Understanding the role of 5-OAHSA in GPR120 signaling provides a promising

avenue for the development of novel therapeutics for metabolic and inflammatory diseases.

The methodologies outlined in this guide offer a robust framework for researchers to investigate

the physiological and pathological roles of this important class of endogenous lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1162297#e-5-oahsa-d17-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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